Cas no 105628-18-0 (Piperazine, 1-[(1-chloro-5-isoquinolinyl)sulfonyl]-4-methyl-)

• Product Name: Piperazine, 1-[(1-chloro-5-isoquinolinyl)sulfonyl]-4-methyl-
• CAS No: 105628-18-0
• MF: C₁₄H₁₆ClN₃O₂S
• MW: 325.813740730286
• CID: 1158094
• Update Time: 2024-07-26

Piperazine, 1-[(1-chloro-5-isoquinolinyl)sulfonyl]-4-methyl- Chemical and Physical Properties

Names and Identifiers

• Piperazine, 1-[(1-chloro-5-isoquinolinyl)sulfonyl]-4-methyl-
• Isoquinoline, 1-chloro-5-[(4-methyl-1-piperazinyl)sulfonyl]-

• Inchi： 1S/C14H16ClN3O2S/c1-17-7-9-18(10-8-17)21(19,20)13-4-2-3-12-11(13)5-6-16-14(12)15/h2-6H,7-10H2,1H3
• InChI Key： SQGWJRVJIYTDMQ-UHFFFAOYSA-N
• SMILES： C1(Cl)C2=C(C(S(N3CCN(C)CC3)(=O)=O)=CC=C2)C=CN=1

Computed Properties

• Exact Mass: 325.06538

Experimental Properties

• Density: 1.385±0.06 g/cm3(Predicted)
• Boiling Point: 506.9±60.0 °C(Predicted)
• PSA: 53.51
• pka: 5.77±0.42(Predicted)